Cas no 32379-37-6 (cyclohexanecarbonitrile, 1-hydroxy-, acetate)

cyclohexanecarbonitrile, 1-hydroxy-, acetate structure
32379-37-6 structure
Product Name:cyclohexanecarbonitrile, 1-hydroxy-, acetate
CAS No:32379-37-6
MF:C9H13NO2
MW:167.205022573471
CID:916879
PubChem ID:141702
Update Time:2025-04-19

cyclohexanecarbonitrile, 1-hydroxy-, acetate Chemical and Physical Properties

Names and Identifiers

    • cyclohexanecarbonitrile, 1-hydroxy-, acetate
    • (1-cyanocyclohexyl) acetate
    • 1-Acetoxy-cyclohexancarbonitril
    • 1-Acetoxy-cyclohexan-carbonsaeure-(1)-nitril
    • 1-acetoxy-cyclohexanecarbonitrile
    • 1-Acetoxy-cyclohexylcyanid
    • 1-acetyloxycyclohexanenitrile
    • 1-cyanocyclohexyl acetate
    • AC1L3JN5
    • cyclohexanone cyanohydrin acetate
    • NSC96977
    • SureCN2861221
    • SCHEMBL2861221
    • DTXSID00186095
    • NSC 96977
    • NSC-96977
    • 32379-37-6
    • AKOS024323331
    • Inchi: 1S/C9H13NO2/c1-8(11)12-9(7-10)5-3-2-4-6-9/h2-6H2,1H3
    • InChI Key: KHJVAMGRTUVBMB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
  • LogP: 1.77598
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